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Compound of Interest

Compound Name: AN2718

Cat. No.: B1667275 Get Quote

This guide provides a detailed comparison of the in vitro activity of AN2718, a novel

benzoxaborole antifungal, and fluconazole, a widely used triazole, against various Candida

species. The data presented is intended for researchers, scientists, and professionals in the

field of drug development to inform further research and therapeutic strategies.

Data Presentation: Minimum Inhibitory Concentration
(MIC) Comparison
The in vitro efficacy of AN2718 and fluconazole is summarized below. The Minimum Inhibitory

Concentration (MIC) values, which represent the lowest concentration of an antifungal agent

that inhibits the visible growth of a microorganism, were determined using standardized

methodologies.

Table 1: AN2718 MIC Data against Candida Species

Candida Species No. of Isolates MIC90 (µg/mL)

Candida albicans 100 1

Candida glabrata 100 0.25
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MIC90: The concentration of the drug required to inhibit the growth of 90% of the tested

isolates.

Table 2: Fluconazole MIC Data against Candida Species

Candida
Species

No. of Isolates
MIC Range
(µg/mL)

MIC50 (µg/mL) MIC90 (µg/mL)

Candida albicans 8487 ≤0.25 - ≥64 0.5 1

Candida glabrata 1581 ≤0.25 - ≥64 8 32

Candida

parapsilosis
1346 ≤0.25 - ≥64 1 2

Candida

tropicalis
1146 ≤0.25 - ≥64 1 2

Candida krusei 344 ≤0.25 - ≥64 32 ≥64

Candida

lusitaniae
118 ≤0.25 - 32 1 2

Candida kefyr 59 ≤0.25 - 8 0.25 0.5

MIC50: The concentration of the drug required to inhibit the growth of 50% of the tested

isolates. Data for fluconazole is compiled from a large-scale surveillance study.[1]

Experimental Protocols
The MIC data presented in this guide are primarily derived from standardized antifungal

susceptibility testing (AFST) methods, namely the Clinical and Laboratory Standards Institute

(CLSI) M27-A3 and the European Committee on Antimicrobial Susceptibility Testing (EUCAST)

E.Def 7.3.2 methodologies.[2][3][4][5][6] These protocols ensure reproducibility and

comparability of results across different laboratories.

CLSI M27-A3 Broth Microdilution Method
The CLSI M27-A3 is a reference method for broth dilution antifungal susceptibility testing of

yeasts.[5][6]
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Inoculum Preparation:Candida isolates are cultured on Sabouraud Dextrose Agar for 24-48

hours. A suspension of the colonies is prepared in sterile saline, and the turbidity is adjusted

to match a 0.5 McFarland standard. This suspension is then further diluted in RPMI 1640

medium, buffered with MOPS, to achieve a final inoculum concentration of 0.5 x 10³ to 2.5 x

10³ cells/mL.

Antifungal Agent Preparation: The antifungal agents (AN2718 and fluconazole) are prepared

as stock solutions and then serially diluted in RPMI 1640 medium to obtain a range of

concentrations to be tested.

Microplate Inoculation: 100 µL of each antifungal dilution is dispensed into the wells of a 96-

well microtiter plate. Subsequently, 100 µL of the prepared inoculum is added to each well.

Incubation: The microtiter plates are incubated at 35°C for 24-48 hours.

MIC Determination: The MIC is determined as the lowest concentration of the antifungal

agent that causes a significant inhibition of growth (typically ≥50% reduction in turbidity)

compared to a drug-free growth control well.

EUCAST E.Def 7.3.2 Broth Microdilution Method
The EUCAST methodology is another widely accepted standard for antifungal susceptibility

testing.[2]

Inoculum Preparation: Yeast colonies are suspended in sterile distilled water to a turbidity

equivalent to a 0.5 McFarland standard. This suspension is then diluted in RPMI 1640

medium supplemented with 2% glucose to a final inoculum density of 1-5 x 10⁵ CFU/mL.[2]

Antifungal Agent Preparation: Similar to the CLSI method, serial dilutions of the antifungal

agents are prepared in the RPMI 1640 medium with 2% glucose.

Microplate Inoculation: The prepared antifungal dilutions and yeast inoculum are added to

96-well microtiter plates.

Incubation: Plates are incubated at 35-37°C for 24 hours.
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MIC Determination: The MIC is read spectrophotometrically as the lowest concentration of

the drug that reduces growth by 50% compared to the drug-free control.

Visualizations
Experimental Workflow
The following diagram illustrates the generalized workflow for determining the Minimum

Inhibitory Concentration (MIC) of antifungal agents against Candida species using the broth

microdilution method.
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A generalized workflow for MIC determination.
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Signaling Pathways
The mechanisms of action of AN2718 and fluconazole target distinct cellular pathways in

Candida.

AN2718: Inhibition of Protein Synthesis

AN2718 is a benzoxaborole that inhibits fungal protein synthesis by targeting the enzyme

leucyl-tRNA synthetase (LeuRS). It forms an adduct with tRNALeu in the editing site of the

enzyme, thereby blocking the synthesis of leucyl-tRNALeu and halting protein production.

Protein Synthesis
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Leucyl-tRNA-Leu Ribosome Protein
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AN2718 inhibits leucyl-tRNA synthetase.

Fluconazole: Inhibition of Ergosterol Biosynthesis

Fluconazole is a triazole antifungal that inhibits the fungal cytochrome P450 enzyme 14α-

demethylase. This enzyme is crucial for the conversion of lanosterol to ergosterol, an essential

component of the fungal cell membrane. Inhibition of this step leads to the depletion of

ergosterol and the accumulation of toxic sterols, disrupting membrane integrity and function.[1]
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Fluconazole inhibits 14α-demethylase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Interpretive Breakpoints for Fluconazole and Candida Revisited: a Blueprint for the Future
of Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]

2. scribd.com [scribd.com]

3. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1667275?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667275?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC1471993/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1471993/
https://www.scribd.com/document/565816073/EUCAST-E-Def-7-3-2-Yeast-Testing-Definitive-Revised-2020
https://pmc.ncbi.nlm.nih.gov/articles/PMC7194854/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts
[clsi.org]

5. Reference method for broth dilution antifungal susceptibility testing of yeasts : Approved
standard | Semantic Scholar [semanticscholar.org]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Analysis of AN2718 and Fluconazole: In
Vitro Efficacy Against Candida Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667275#an2718-vs-fluconazole-mic-comparison-in-
candida]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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